Cas no 1852680-48-8 (N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine)

• Product Name: N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine
• CAS No: 1852680-48-8
• MF: C₈H₁₆F₄N₂
• MW: 216.219655990601
• CID: 5296047
• Update Time: 2025-07-08

N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-difluoropropyl)(2,2-difluoroethyl)(propan-2-yl)amine
• N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine

• Inchi： 1S/C8H16F4N2/c1-6(2)14(3-7(9)10)5-8(11,12)4-13/h6-7H,3-5,13H2,1-2H3
• InChI Key： ITSRRJMOBFXIKF-UHFFFAOYSA-N
• SMILES： FC(CN)(CN(CC(F)F)C(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3

Additional information on N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine

Research Briefing on N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine (CAS: 1852680-48-8)

In recent years, the compound N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine (CAS: 1852680-48-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoroalkyl and diamine structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine involves a multi-step process that leverages advanced fluorination techniques and amine coupling reactions. Recent studies have optimized these synthetic pathways to improve yield and purity, making the compound more accessible for preclinical and clinical studies. Notably, the incorporation of difluoroethyl groups enhances the molecule's metabolic stability and bioavailability, which are critical factors for its therapeutic efficacy.

One of the most significant findings in recent research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine effectively modulates the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs with fewer side effects compared to existing therapeutics.

Additionally, the compound's unique chemical structure has been explored for its application in targeted drug delivery systems. Researchers have successfully conjugated N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine with various nanoparticles and liposomes, enhancing their ability to deliver therapeutic agents to specific tissues or cells. This approach has shown promise in improving the efficacy of chemotherapy drugs while minimizing off-target effects, particularly in cancer treatment.

Despite these advancements, challenges remain in the clinical translation of N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine. Issues such as long-term toxicity, pharmacokinetics, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and promising preclinical data underscore its potential to become a cornerstone in the development of innovative therapies for a range of diseases.

In conclusion, N'-(2,2-difluoroethyl)-2,2-difluoro-N'-propan-2-ylpropane-1,3-diamine (CAS: 1852680-48-8) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual functionality as an enzyme inhibitor and a drug delivery enhancer positions it as a valuable candidate for further investigation. Ongoing and future studies will be crucial in unlocking its full therapeutic potential and addressing the remaining challenges in its development.